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Compound of Interest

Compound Name: ApCp

Cat. No.: B3369452

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides crucial safety and logistical information for the handling of Adenosine
5'-(a,B-methylene)diphosphate, a compound commonly referred to as AMP-CP or ApCp in
laboratory settings. Adherence to these guidelines is essential for ensuring personnel safety
and maintaining experimental integrity.

Substance Identification and Hazard Assessment

Adenosine 5'-(a,3-methylene)diphosphate (AMP-CP) is a non-hydrolyzable analog of
Adenosine Monophosphate (AMP). It is primarily used in research as an inhibitor of ecto-5'-
nucleotidase (CD73) and to study the roles of AMP in various biochemical pathways.

Based on available safety data, AMP-CP is not classified as a hazardous chemical. However,
as with any laboratory reagent, appropriate precautions should be taken to minimize exposure.

Chemical Properties:
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Property Value

Synonyms ApCp, AMP-CP, Methylene-ADP
Molecular Formula C11H17Ns09P2

Molecular Weight 425.23 g/mol

Appearance White to off-white powder
Solubility Soluble in water

Personal Protective Equipment (PPE)

While AMP-CP is not considered hazardous, standard laboratory PPE is mandatory to prevent

contact and contamination.

PPE Category Specification Rationale
] Safety glasses with side Protects eyes from accidental
Eye Protection _ .
shields or safety goggles. splashes of solutions.
) Standard laboratory gloves Prevents direct skin contact
Hand Protection o ] ]
(e.g., nitrile). with the chemical.

Body Protection

Protects clothing and skin from
Laboratory coat. )
spills.

Handling and Storage

Proper handling and storage are critical to maintain the stability and integrity of AMP-CP.

Handling:

¢ Handle in a well-ventilated area.

e Avoid creating dust when working with the powdered form.

¢ Use designated spatulas and weighing boats.
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» Wash hands thoroughly after handling.

Storage:

o Store in a tightly sealed container.

 Recommended storage temperature is -20°C for long-term stability.
» Keep in a dry environment to prevent degradation.

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, follow these procedures immediately.

Situation Action

Sweep up the powder, avoiding dust generation.
Spill Place in a sealed container for disposal. Clean

the area with a damp cloth.

Skin Contact Wash the affected area with soap and water.

Immediately flush eyes with plenty of water for
Eye Contact )
at least 15 minutes.

Rinse mouth with water. Do not induce vomiting.

Ingestion Seek medical attention if a large amount is
ingested.
Inhalation Move to fresh air.

Disposal Plan

Dispose of AMP-CP and any contaminated materials in accordance with institutional and local
regulations for non-hazardous chemical waste.

e Unused Product: Dispose of as chemical waste. Do not pour down the drain.

o Contaminated Materials: Gloves, weigh boats, and other disposable materials that have
come into contact with AMP-CP should be placed in a designated chemical waste container.
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Experimental Protocol: Ecto-5'-Nucleotidase (CD73)
Inhibition Assay

This protocol outlines a typical experiment where AMP-CP is used to inhibit the enzymatic
activity of CD73.

Materials:

Human recombinant CD73 enzyme

AMP-CP (inhibitor)

AMP (substrate)

Reaction Buffer (e.g., Tris-HCI, pH 7.4 with MgClz2)
Phosphate detection reagent (e.g., Malachite Green)
96-well microplate

Microplate reader

Procedure:

Prepare a stock solution of AMP-CP in the reaction buffer.
In the wells of a 96-well plate, add the reaction buffer.

Add varying concentrations of the AMP-CP solution to the appropriate wells to create a dose-

response curve.
Add a fixed concentration of the CD73 enzyme to all wells (except for the negative control).

Incubate the plate for a predetermined time (e.g., 15 minutes) at 37°C to allow the inhibitor to
bind to the enzyme.

Initiate the enzymatic reaction by adding a fixed concentration of the substrate (AMP) to all
wells.
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 Allow the reaction to proceed for a specific time (e.g., 30 minutes) at 37°C.

o Stop the reaction and measure the amount of inorganic phosphate produced using a
phosphate detection reagent.

» Read the absorbance on a microplate reader at the appropriate wavelength.

o Calculate the percentage of inhibition for each concentration of AMP-CP and determine the

ICso value.

Visualizations

Preparation Assay Analysis
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Workflow for a CD73 inhibition assay using AMP-CP.
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» To cite this document: BenchChem. [Essential Safety and Handling Guide for Adenosine 5'-
(a,B-methylene)diphosphate (AMP-CP)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3369452#personal-protective-equipment-for-
handling-apcp]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3369452?utm_src=pdf-body-img
https://www.benchchem.com/product/b3369452#personal-protective-equipment-for-handling-apcp
https://www.benchchem.com/product/b3369452#personal-protective-equipment-for-handling-apcp
https://www.benchchem.com/product/b3369452#personal-protective-equipment-for-handling-apcp
https://www.benchchem.com/product/b3369452#personal-protective-equipment-for-handling-apcp
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3369452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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